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Compound of Interest

Compound Name: N-Methoxyanhydrovobasinediol

Cat. No.: B15589612

N-Methoxyanhydrovobasinediol: An In-depth
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methoxyanhydrovobasinediol is a naturally occurring indole alkaloid isolated from plants of
the Apocynaceae family, notably Gelsemium elegans.[1][2] As a member of the complex family
of Gelsemium alkaloids, it is of interest to the fields of pharmacology and drug development.[2]
Compounds from this plant genus are known to possess a range of biological activities,
including potential anti-inflammatory and anticancer properties.[2] This document aims to
provide a comprehensive technical overview of the chemical structure and properties of N-
Methoxyanhydrovobasinediol. However, it is important to note that detailed experimental
data and in-depth biological studies on this specific compound are not widely available in the
public domain.

Chemical Structure and Properties

The fundamental chemical identity of N-Methoxyanhydrovobasinediol is established through
its molecular formula and mass. However, a detailed public record of its structure elucidation
and comprehensive spectroscopic data from primary literature remains elusive.
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General Properties

Property Value Source
Molecular Formula C21H26N202 [2]
Molecular Weight 338.4 g/mol [2]
CAS Number 125180-42-9 [2]
Class Indole Alkaloid [2]
Natural Source Gelsemium elegans [1]

Spectroscopic Data

Detailed experimental spectroscopic data such as *H-NMR, 13C-NMR, Mass Spectrometry
(MS), and Infrared (IR) spectroscopy for N-Methoxyanhydrovobasinediol are not readily
available in publicly accessible scientific literature. The primary source, a 1989 publication in
Phytochemistry by Lin, L.Z., et al., is expected to contain this information but could not be
accessed for this review.

Experimental Protocols

Detailed experimental protocols for the isolation, synthesis, or biological evaluation of N-
Methoxyanhydrovobasinediol are not currently available in the public scientific literature.
General alkaloid extraction procedures from Gelsemium elegans are documented, but specific
methods for this compound are not detailed.

Biological Activity and Signaling Pathways

While alkaloids from Gelsemium elegans are generally reported to have potential anti-
inflammatory and anticancer activities, specific data for N-Methoxyanhydrovobasinediol,
such as ICso values from cytotoxicity or anti-inflammatory assays, are not available.[2] Without
experimental data, no specific signaling pathways involving N-Methoxyanhydrovobasinediol
can be described.

Logical Relationships in Drug Discovery
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The process of investigating a natural product like N-Methoxyanhydrovobasinediol in a drug
discovery context follows a logical workflow. The diagram below illustrates a generalized
pathway from initial discovery to potential clinical application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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